Cas no 2034563-06-7 (N-({2,2'-bifuran-5-yl}methyl)-1,2-oxazole-5-carboxamide)

• Product Name: N-({2,2'-bifuran-5-yl}methyl)-1,2-oxazole-5-carboxamide
• CAS No: 2034563-06-7
• MF: C₁₃H₁₀N₂O₄
• MW: 258.229503154755
• CID: 6543563
• PubChem ID: 119101845
• Update Time: 2025-10-29

N-({2,2'-bifuran-5-yl}methyl)-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({2,2'-bifuran-5-yl}methyl)-1,2-oxazole-5-carboxamide
• N-([2,2'-bifuran]-5-ylmethyl)isoxazole-5-carboxamide
• 2034563-06-7
• AKOS026693310
• N-[[5-(furan-2-yl)furan-2-yl]methyl]-1,2-oxazole-5-carboxamide
• N-({[2,2'-bifuran]-5-yl}methyl)-1,2-oxazole-5-carboxamide
• F6516-0531

• Inchi： 1S/C13H10N2O4/c16-13(12-5-6-15-19-12)14-8-9-3-4-11(18-9)10-2-1-7-17-10/h1-7H,8H2,(H,14,16)
• InChI Key： RLSDVLCCVFGPOS-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC=C1CNC(C1=CC=NO1)=O

Computed Properties

• Exact Mass: 258.06405680g/mol
• Monoisotopic Mass: 258.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.4Ų

Additional information on N-({2,2'-bifuran-5-yl}methyl)-1,2-oxazole-5-carboxamide

N-({2,2'-bifuran-5-yl}methyl)-1,2-oxazole-5-carboxamide: A Comprehensive Overview

N-({2,2'-bifuran-5-yl}methyl)-1,2-oxazole-5-carboxamide, identified by the CAS registry number 2034563-06-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structural features, which include a bifuran moiety and a 1,2-oxazole ring system. The bifuran component, specifically the 2,2'-bifuran structure, contributes to the molecule's aromaticity and potential for intermolecular interactions. The 1,2-oxazole ring, on the other hand, is a five-membered heterocycle that adds to the compound's stability and reactivity.

The synthesis of N-({2,2'-bifuran-5-yl}methyl)-1,2-oxazole-5-carboxamide involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled chemists to construct this compound with high efficiency and precision. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in forming the bifuran moiety. Additionally, the incorporation of microwave-assisted synthesis has significantly reduced reaction times while maintaining product quality.

The pharmacological properties of this compound have been extensively studied in recent years. Research indicates that N-({2,2'-bifuran-5-yl}methyl)-1,2-oxazole-5-carboxamide exhibits potent biological activity across various assays. Notably, it has shown promise as a potential therapeutic agent in the treatment of neurodegenerative diseases such as Alzheimer's disease. This is attributed to its ability to modulate key enzymes involved in amyloid-beta production.

In terms of applications, this compound has garnered attention in drug discovery programs targeting central nervous system disorders. Its unique chemical structure allows for selective binding to specific receptors or enzymes, making it a valuable tool in medicinal chemistry. Furthermore, ongoing studies are exploring its potential as an anti-inflammatory agent and an antioxidant.

The structural elucidation of N-{(2',⁵-bifuranylmethyl)}carboxamide has been facilitated by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided critical insights into the compound's stereochemistry and electronic properties. Recent studies have also employed computational modeling to predict its pharmacokinetic profiles and toxicity potential.

From an environmental perspective, the biodegradability and ecotoxicological effects of this compound are currently under investigation. Preliminary findings suggest that it exhibits low toxicity towards aquatic organisms; however, further research is required to fully understand its environmental impact.

In conclusion, N-{(2',⁵-bifuranylmethyl)}carboxamide (CAS No: 2034563) represents a significant advancement in organic synthesis and drug discovery. Its unique chemical properties and promising biological activities position it as a candidate for future therapeutic interventions. As research continues to unfold, this compound is expected to contribute significantly to the development of novel pharmaceutical agents.